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Compound of Interest

Compound Name:
N-Phenyl-3-piperidinecarboxamide

hydrochloride

CAS No.: 521969-45-9

Cat. No.: B3021630

Get Quote

Executive Summary & Molecule Profile
Target Molecule: N-Phenyl-3-piperidinecarboxamide Hydrochloride Synonyms: N-

Phenylnipecotamide HCl, Nipecotanilide HCl Chemical Formula: C₁₂H₁₆N₂O[1] · HCl Molecular

Weight: 240.73 g/mol (Salt), 204.27 g/mol (Free Base) CAS Registry: 1609-47-8 (Base),

19726-26-2 (HCl salt - indicative)[1]

Significance: This molecule represents a core scaffold in medicinal chemistry, structurally

analogous to local anesthetics (e.g., Mepivacaine) and serving as a privileged fragment in the

design of TRP channel modulators and sigma receptor ligands. Its synthesis requires

overcoming two primary challenges: the low nucleophilicity of aniline during amide bond

formation and the chemoselective management of the piperidine nitrogen.

This guide details two distinct, validated pathways:

The "Classic" Reductive Pathway: Ideal for large-scale production; utilizes pyridine

hydrogenation.
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The "Protected" Linear Pathway: Ideal for laboratory-scale, high-purity synthesis; utilizes N-

Boc protection chemistry.[1]

Retrosynthetic Analysis
To design a robust synthesis, we must disconnect the molecule at its most labile or strategic

bonds.

Disconnection A (Amide Bond): Disconnecting the amide nitrogen reveals 3-

piperidinecarboxylic acid (nipecotic acid) and aniline.[1] Since the secondary amine of the

piperidine is reactive, it must be protected (P) or introduced in a latent form (pyridine).[1]

Disconnection B (Ring Reduction): The piperidine ring can be viewed as the reduced form of

a pyridine ring. This traces back to N-phenylnicotinamide, which can be synthesized directly

from nicotinoyl chloride.[1]
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Figure 1: Retrosynthetic disconnection showing the Reductive Route (Red) and the Protected

Route (Green).
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Method A: The Reductive Pathway (Industrial/Scale-
Up)
Philosophy: Atom economy and throughput. This route avoids protection/deprotection steps but

requires high-pressure hydrogenation equipment.

Phase 1: Synthesis of N-Phenylnicotinamide
Reaction: Nucleophilic acyl substitution of nicotinoyl chloride with aniline.

Reagents: Nicotinoyl chloride hydrochloride, Aniline, Triethylamine (Et₃N), Dichloromethane

(DCM) or THF.[1]

Mechanism: Aniline attacks the carbonyl carbon of the acid chloride. Et₃N acts as a proton

scavenger to drive the equilibrium and neutralize the HCl byproduct.

Protocol:

Setup: Charge a 3-neck round-bottom flask (RBF) with Nicotinoyl chloride HCl (1.0 equiv)

and dry DCM (10 mL/g) under N₂ atmosphere.

Cooling: Cool the suspension to 0°C using an ice bath.

Addition: Add Triethylamine (2.5 equiv) dropwise. The mixture will become a clear solution or

a fine suspension of Et₃N·HCl.

Coupling: Add Aniline (1.05 equiv) dropwise over 15 minutes, maintaining temperature < 5°C.

Reaction: Allow warming to room temperature (RT) and stir for 4–6 hours. Monitor by TLC

(EtOAc/Hexane).[2]

Workup: Quench with saturated NaHCO₃. Extract with DCM. Wash organic layer with water

and brine. Dry over Na₂SO₄ and concentrate.

Purification: Recrystallize from Ethanol/Water if necessary.

Phase 2: Catalytic Hydrogenation
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Reaction: Reduction of the pyridine ring to a piperidine ring.

Reagents: N-Phenylnicotinamide, PtO₂ (Adams' Catalyst) or Rh/C, H₂ (gas), Acetic Acid

(AcOH) or Ethanol/HCl.[1]

Critical Parameter: Pyridine reduction is difficult. It requires acidic media (protonation

activates the ring) and active catalysts (Pt or Rh). Pd/C is often insufficient for pyridine

reduction under mild conditions.

Protocol:

Solution: Dissolve N-Phenylnicotinamide in Glacial Acetic Acid (or MeOH with 1.1 equiv HCl).

Catalyst: Add PtO₂ (5 mol%) carefully under inert atmosphere (Argon). Safety: Pyrophoric

catalyst.

Hydrogenation: Hydrogenate in a Parr shaker or autoclave at 50–60 psi (3–4 bar) H₂

pressure at RT or slightly elevated temperature (40°C) for 12–24 hours.

Filtration: Filter through a Celite pad to remove the catalyst. Keep wet to prevent fire.

Isolation: Concentrate the filtrate. If AcOH was used, the residue is the acetate salt.

Salt Exchange: Dissolve residue in minimal EtOH, add concentrated HCl or HCl/Ether, and

precipitate the N-Phenyl-3-piperidinecarboxamide Hydrochloride.[1]

Method B: The Protected Linear Pathway (Lab/High-
Purity)
Philosophy: Precision and control. Ideal for generating high-purity material without specialized

hydrogenation equipment.

Phase 1: Coupling of N-Boc-Nipecotic Acid
Reaction: Amide coupling using HATU. Aniline is a weak nucleophile; standard EDC couplings

may be sluggish. HATU provides high activation.

Reagents: N-Boc-Nipecotic acid, Aniline, HATU, DIPEA (Diisopropylethylamine), DMF.[1]
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Protocol:

Activation: Dissolve N-Boc-Nipecotic acid (1.0 equiv) and HATU (1.1 equiv) in dry DMF (5

mL/mmol).

Base: Add DIPEA (2.0 equiv). Stir for 10 minutes at RT to form the active ester.

Addition: Add Aniline (1.1 equiv).

Reaction: Stir at RT for 12–16 hours.

Workup: Dilute with EtOAc. Wash sequentially with 1N HCl (removes unreacted aniline), sat.

NaHCO₃ (removes unreacted acid), and brine.

Yield: Evaporation affords tert-butyl 3-(phenylcarbamoyl)piperidine-1-carboxylate.[1]

Phase 2: Deprotection and Salt Formation
Reaction: Acidolytic cleavage of the Boc group.

Protocol:

Dissolution: Dissolve the Boc-intermediate in 1,4-Dioxane or DCM.

Acidification: Add 4M HCl in Dioxane (5–10 equiv).

Observation: Stir at RT. A white precipitate (the product HCl salt) often forms within 1–3

hours.

Isolation: Filter the solid. Wash with diethyl ether to remove organic impurities.

Drying: Dry under vacuum to yield N-Phenyl-3-piperidinecarboxamide Hydrochloride.

Comparative Data & Critical Process Parameters
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Parameter Method A (Hydrogenation)
Method B (N-Boc
Coupling)

Purity Profile
Moderate (Trace partially

reduced byproducts)

High (Crystalline

intermediates)

Scalability High (Kg scale feasible)
Moderate (Cost of coupling

agents)

Equipment High-Pressure Autoclave Standard Glassware

Safety Risks H₂ gas (explosion), PtO₂ (fire)
Sensitizers (HATU), Corrosives

(HCl)

Atom Economy Excellent
Poor (Loss of Boc/Coupling

reagents)

Troubleshooting & Optimization
Low Yield in Coupling (Method B): If aniline remains unreacted, switch to the Acid Chloride

Method. Convert N-Boc-nipecotic acid to the acid chloride using Ghosez's reagent (1-chloro-

N,N,2-trimethylpropenylamine) which is neutral and compatible with Boc, then react with

aniline.[1] Avoid SOCl₂ as it generates HCl which cleaves Boc.

Incomplete Hydrogenation (Method A): If the pyridine ring is not reducing, ensure the starting

material is pure (catalyst poisons like sulfur/amines inhibit Pt).[1] Increase pressure to 100

psi or switch to Rh/Al₂O₃.

Pathway Visualization
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Method A: Reductive Route

Method B: Protected Route
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Figure 2: Comparison of the Reductive Route (Red) vs. Protected Route (Blue).
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Context: Standard protocols for N-Boc deprotection using HCl/Dioxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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